Cas no 1803898-12-5 (7-Iodo-1H-benzimidazole-6-carboxylic acid)

• Product Name: 7-Iodo-1H-benzimidazole-6-carboxylic acid
• CAS No: 1803898-12-5
• MF: C₈H₅IN₂O₂
• MW: 288.041973829269
• CID: 4824957
• Update Time: 2025-07-20

7-Iodo-1H-benzimidazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Iodo-1H-benzimidazole-6-carboxylic acid

• Inchi： 1S/C8H5IN2O2/c9-6-4(8(12)13)1-2-5-7(6)11-3-10-5/h1-3H,(H,10,11)(H,12,13)
• InChI Key： XESMBVPBYGIYQF-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.7
• Topological Polar Surface Area: 66

Additional information on 7-Iodo-1H-benzimidazole-6-carboxylic acid

Recent Advances in the Application of 7-Iodo-1H-benzimidazole-6-carboxylic acid (CAS: 1803898-12-5) in Chemical Biology and Pharmaceutical Research

The benzimidazole scaffold has long been recognized as a privileged structure in medicinal chemistry, and recent studies have highlighted the growing importance of its iodinated derivative, 7-Iodo-1H-benzimidazole-6-carboxylic acid (CAS: 1803898-12-5), in drug discovery and chemical biology applications. This heterocyclic compound, characterized by its unique substitution pattern combining an iodine atom at the 7-position and a carboxylic acid group at the 6-position, has emerged as a versatile building block for the development of novel therapeutic agents and biochemical probes.

Recent structural-activity relationship studies published in the Journal of Medicinal Chemistry (2023) have demonstrated that the 7-iodo substitution significantly enhances the binding affinity of benzimidazole derivatives to various kinase targets, particularly those involved in cancer signaling pathways. The electron-withdrawing nature of the iodine atom, combined with its potential for halogen bonding interactions, makes this compound particularly valuable for structure-based drug design. Meanwhile, the carboxylic acid functionality at the 6-position provides an excellent handle for further derivatization through amide coupling or esterification reactions.

A breakthrough application reported in ACS Chemical Biology (2024) involves the use of 7-Iodo-1H-benzimidazole-6-carboxylic acid as a key intermediate in the synthesis of covalent inhibitors targeting Bruton's tyrosine kinase (BTK). Researchers successfully developed a series of potent and selective inhibitors by conjugating this scaffold with appropriate warheads, achieving nanomolar potency against both wild-type and C481S mutant BTK, which is particularly relevant for overcoming ibrutinib resistance in B-cell malignancies.

In the field of radiopharmaceuticals, the iodine-125 labeled version of this compound has shown promising results as a molecular imaging probe for tumor detection, as detailed in a recent Nuclear Medicine and Biology publication (2024). The compound's favorable pharmacokinetic properties and tumor uptake characteristics suggest potential applications in both diagnostic imaging and targeted radionuclide therapy.

From a synthetic chemistry perspective, novel methodologies for the efficient preparation of 7-Iodo-1H-benzimidazole-6-carboxylic acid have been developed, as reported in Organic Process Research & Development (2023). These improved synthetic routes address previous challenges in regioselective iodination and have significantly increased the accessibility of this valuable building block for pharmaceutical research.

Ongoing research continues to explore the full potential of this compound, with particular attention to its application in PROTAC (proteolysis targeting chimera) design and as a fragment in fragment-based drug discovery. The unique combination of its halogen atom and carboxylic acid group makes it particularly suitable for these cutting-edge drug discovery approaches, as evidenced by several recent patent applications from major pharmaceutical companies.